N-cyclohexyl-2-[(2-naphthylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclohexyl-2-(naphthalen-2-ylsulfonylamino)benzamide
• InChI: InChI=1S/C23H24N2O3S/c26-23(24-19-10-2-1-3-11-19)21-12-6-7-13-22(21)25-29(27,28)20-15-14-17-8-4-5-9-18(17)16-20/h4-9,12-16,19,25H,1-3,10-11H2,(H,24,26)
• InChI Key: XYPVWCCIWPOOOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

“N-cyclohexyl-2-[(2-naphthylsulfonyl)amino]benzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a CONH2 group), a cyclohexyl group (a six-membered carbon ring), and a naphthylsulfonyl group (a naphthalene ring attached to a sulfonyl group). The exact properties of this compound would depend on the specific arrangement of these groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide group, the attachment of the cyclohexyl group, and the introduction of the naphthylsulfonyl group. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The benzamide and naphthylsulfonyl groups are likely to contribute to the compound’s reactivity and possibly also its physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the benzamide and naphthylsulfonyl groups. For example, the benzamide group might undergo hydrolysis to form benzoic acid and an amine. The naphthylsulfonyl group could potentially participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might contribute to its stability and possibly also its solubility in various solvents.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “N-cyclohexyl-2-[(2-naphthylsulfonyl)amino]benzamide” would require appropriate safety precautions. Without specific information on the compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study and application of “N-cyclohexyl-2-[(2-naphthylsulfonyl)amino]benzamide” would depend on its properties and potential uses. It could be of interest in various fields, including medicinal chemistry, materials science, or synthetic chemistry.